Cas no 1805506-99-3 (4-Bromo-2-iodo-6-nitropyridine)

• Product Name: 4-Bromo-2-iodo-6-nitropyridine
• CAS No: 1805506-99-3
• MF: C₅H₂BrIN₂O₂
• MW: 328.890052318573
• CID: 4901050
• Update Time: 2025-10-28

4-Bromo-2-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-iodo-6-nitropyridine

• Inchi： 1S/C5H2BrIN2O2/c6-3-1-4(7)8-5(2-3)9(10)11/h1-2H
• InChI Key： BBZVVISHRPKJEV-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC([N+](=O)[O-])=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-2-iodo-6-nitropyridine

Introduction to 4-Bromo-2-iodo-6-nitropyridine (CAS No. 1805506-99-3)

4-Bromo-2-iodo-6-nitropyridine, with the chemical formula C₆H₂BrIN₂O₂, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1805506-99-3, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both bromo and iodo substituents, makes it an attractive building block for further functionalization, enabling the development of novel compounds with potential therapeutic applications.

The significance of 4-Bromo-2-iodo-6-nitropyridine lies in its ability to undergo a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed coupling reactions. These properties have made it a valuable tool in medicinal chemistry, particularly in the synthesis of small-molecule inhibitors and drug candidates. Recent advancements in synthetic methodologies have further enhanced its utility, allowing for more efficient and scalable production processes.

In the realm of pharmaceutical research, 4-Bromo-2-iodo-6-nitropyridine has been explored as a precursor for the development of compounds targeting various diseases. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and inflammatory disorders. The presence of both bromo and iodo groups provides multiple sites for selective functionalization, enabling the creation of highly specific inhibitors with improved pharmacological profiles.

Moreover, the nitro group in the molecular structure of 4-Bromo-2-iodo-6-nitropyridine plays a pivotal role in its reactivity. Nitro groups can be reduced to amino groups, introducing new functional handles for further derivatization. This transformation has been exploited in the synthesis of bioactive molecules that require an amino substituent for optimal biological activity. The ability to manipulate these functional groups makes 4-Bromo-2-iodo-6-nitropyridine a cornerstone in the development of novel pharmacophores.

The agrochemical industry has also recognized the potential of 4-Bromo-2-iodo-6-nitropyridine as a key intermediate in the synthesis of pesticides and herbicides. Its structural features allow for the creation of compounds that can interact with biological targets in plants and pests, offering new solutions to agricultural challenges. Researchers have leveraged its reactivity to develop next-generation agrochemicals with enhanced efficacy and environmental safety.

Recent studies have highlighted the importance of CAS number 1805506-99-3 in facilitating high-throughput screening campaigns. The compound's well-characterized properties make it an ideal candidate for inclusion in libraries used for virtual screening and experimental assays. This approach has accelerated the discovery process, leading to the identification of promising lead compounds for further optimization.

The synthetic pathways involving 4-Bromo-2-iodo-6-nitropyridine have seen significant refinements over recent years. Advances in catalytic systems and reaction conditions have improved yields and purity levels, making large-scale production more feasible. These improvements have not only reduced costs but also enhanced the sustainability of synthetic processes, aligning with global efforts to promote green chemistry.

In conclusion, 4-Bromo-2-iodo-6-nitropyridine (CAS No. 1805506-99-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel biologically active molecules. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, driving innovation across multiple scientific disciplines.